Cas no 52889-82-4 (1,1'-Biphenyl,4,4'-di(methyl-d)- (9CI))

• Product Name: 1,1'-Biphenyl,4,4'-di(methyl-d)- (9CI)
• CAS No: 52889-82-4
• MF: C₁₄H₁₄
• MW: 182.26073384285
• CID: 370594
• PubChem ID: 142980
• Update Time: 2025-04-19

1,1'-Biphenyl,4,4'-di(methyl-d)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl,4,4'-di(methyl-d)- (9CI)
• 1-(protiomethyl)-4-[4-(protiomethyl)phenyl]benzene
• 4,4'-Di(methyl-d)-1,1'-biphenyl
• 1,1'-Biphenyl, 4,4'-di(methyl-d)-
• 52889-82-4

• Inchi： 1S/C14H14/c1-11-3-7-13(8-4-11)14-9-5-12(2)6-10-14/h3-10H,1-2H3/i1H,2H
• InChI Key： RZTDESRVPFKCBH-JCIKQZAVSA-N
• SMILES： C1(C=CC(C[1H])=CC=1)C1C=CC(C[1H])=CC=1

Computed Properties

• Exact Mass: 182.10955
• Monoisotopic Mass: 182.10955
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 0

Experimental Properties

• Density: 0.973
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.559